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For Immediate Release

This technical guide provides a comprehensive overview of the environmental fate of
2,3',4,4' 5-Pentachlorobiphenyl (PCB 118), a persistent organic pollutant (POP) of significant
concern. This document, intended for researchers, scientists, and environmental health
professionals, synthesizes key data on its physicochemical properties, environmental
partitioning, degradation pathways, and bioaccumulation potential. Detailed experimental
protocols and visual representations of core processes are included to facilitate a deeper
understanding of this compound's behavior in the ecosystem.

Physicochemical Properties of PCB 118

PCB 118 is a pentachlorobiphenyl congener with the chemical formula C12HsCls. Its structure
and properties contribute to its environmental persistence and lipophilicity. The lipophilic nature
of PCBs allows them to readily partition into fatty tissues of organisms, leading to
bioaccumulation.[1] The physicochemical characteristics of PCB 118 are summarized in the
table below.
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Property Value Reference
Molecular Formula C12HsCls

Molar Mass 326.4 g/mol

CAS Number 31508-00-6

Melting Point 108 °C [2]
Water Solubility 0.0134 mg/L at 20 °C [2]
Vapor Pressure 8.97 x 10-®* mmHg at 25 °C [2]
3.469 x 102 Pa at 25°C [3]

Log Kow (Octanol-Water

Partition Coefficient) 1 2]
6.40 + 0.30 [4]

6.66 [4]

Log Koc (Soil Organic Carbon- 4.610 3]

Water Partitioning Coefficient)

Environmental Partitioning and Long-Range
Transport

The low water solubility and vapor pressure of PCB 118, coupled with its high Log Kow, dictate
its movement and distribution in the environment.[2][5][6] PCBs, in general, are strongly sorbed
to soils and sediments due to their low water solubility and high octanol-water partition
coefficients.[7] This tendency to attach to particulate matter allows for their transport over long
distances in the atmosphere, leading to their global distribution, even in remote areas far from
original sources.[6] Lighter PCB congeners are generally transported further from their source
of contamination.

The partitioning of PCB 118 between environmental compartments is a critical aspect of its
fate. The Henry's Law Constant (HLC) governs the air-water exchange. For many PCB
congeners, HLCs range from 5.6 to 21.8 Pa m3/mol.[8]
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Persistence and Degradation

PCB 118 is highly resistant to degradation, leading to its long-term persistence in the
environment.[9] Its half-life varies significantly depending on the environmental medium and the
prevailing conditions.

Environmental

Half-Life (t%2) Conditions Reference
Compartment
) ) New Bedford Harbor,
Anaerobic Sediment 6.8 years - [10]
Sediment 10 years Hudson River [10]
Sall Years to decades General [9]

In children with above-
Humans (Blood) 4.5 -5,5 years ) [11]
median exposure

Age-dependent
7.50 - 14.01 years ) ] ] [12]
(increasing with age)

9.8 months Yu-Cheng victims [13]

Abiotic Degradation: Photodegradation

Photodegradation is a potential abiotic pathway for the breakdown of PCBs. This process
involves the absorption of light energy, which can lead to the cleavage of carbon-chlorine
bonds. Studies have shown that PCB 118 exhibits a notable photolysis rate constant,
suggesting it can be degraded by sunlight. The efficiency of photodegradation is influenced by
factors such as the presence of sensitizers and the environmental matrix.

Experimental Protocol: Determination of PCB Photodegradation Rate

A common method to determine the photodegradation rate of PCBs involves the following
steps:

e Sample Preparation: A solution of PCB 118 in a suitable solvent (e.g., hexane or a
water/acetonitrile mixture) is prepared. For studies in more environmentally relevant
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matrices, PCBs can be adsorbed onto suspended particles.

e Irradiation: The sample is exposed to a light source, either natural sunlight or a laboratory
lamp with a specific wavelength output (e.g., UV light). Control samples are kept in the dark
to account for any non-photolytic degradation.

o Sample Analysis: At regular time intervals, aliquots of the irradiated and control samples are
taken. The concentration of PCB 118 is quantified using gas chromatography with an
electron capture detector (GC-ECD) or mass spectrometry (GC-MS).

o Rate Constant Calculation: The degradation rate is typically modeled using pseudo-first-
order kinetics. The natural logarithm of the concentration of PCB 118 is plotted against time,
and the negative of the slope of the resulting line gives the photodegradation rate constant.

Further Degradation
Products
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Simplified photodegradation pathway of PCB 118.

Biotic Degradation

Microbial degradation is a key process in the breakdown of PCBs in the environment. This can
occur under both anaerobic and aerobic conditions.

Anaerobic Reductive Dechlorination: In anoxic environments like sediments, anaerobic bacteria
can use PCBs as electron acceptors, removing chlorine atoms from the biphenyl structure. This
process, known as reductive dechlorination, is particularly important for highly chlorinated
PCBs. The removal of chlorine atoms makes the resulting lesser-chlorinated congeners more
susceptible to aerobic degradation.

Aerobic Degradation: In the presence of oxygen, aerobic bacteria can break down less
chlorinated PCBs. The degradation is typically initiated by a dioxygenase enzyme, which
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introduces hydroxyl groups onto the biphenyl rings. This is followed by ring cleavage and
further metabolism, ultimately leading to mineralization (conversion to COz, H20, and CI~).

Experimental Protocol: Assessing Microbial Degradation of PCBs in Soil/Sediment

Microcosm Setup: Soil or sediment samples are placed in microcosms (e.g., sealed flasks).
The samples can be spiked with a known concentration of PCB 118.

Incubation: The microcosms are incubated under controlled conditions (temperature,
moisture, and oxygen levels for aerobic studies; anoxia for anaerobic studies). For anaerobic
studies, an inert gas like nitrogen is often used to purge oxygen.

Sampling and Extraction: At specified time points, subsamples of the soil or sediment are
taken. PCBs are extracted from the samples using an appropriate solvent (e.qg.,
hexane/acetone mixture) through methods like Soxhlet extraction or pressurized fluid
extraction.

Analysis: The extracted PCBs and their potential degradation products are analyzed by GC-
MS or GC-ECD.

Degradation Rate Calculation: The decrease in the concentration of PCB 118 over time is
used to calculate the biodegradation rate and half-life.
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Sequential anaerobic and aerobic microbial degradation of PCBs.

Bioaccumulation and Biomagnification
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Due to its high lipophilicity, PCB 118 readily bioaccumulates in the fatty tissues of organisms.[1]
This process involves the net uptake of the chemical from the environment (water, sediment,
and food) at a rate faster than it can be eliminated. Bioconcentration factors (BCFs) for PCBs in
aguatic organisms can range from 500 to over 300,000 depending on the congener and
species.[7]

Biomagnification is the process whereby the concentration of a contaminant increases at
successively higher levels in a food web.[14] Organisms at the top of the food chain, such as
predatory fish, birds, and marine mammals, can accumulate very high levels of PCBs.[14]
Studies have shown that PCB 118 is among the congeners that are biomagnified in aquatic
and terrestrial food webs.[15]

Experimental Protocol: Determination of Bioaccumulation and Biomagnification Factors

» Field Sampling: Samples of various organisms representing different trophic levels within a
specific food web are collected from a contaminated site. Samples of water, sediment, and/or
soil are also collected to determine environmental concentrations.

o Sample Preparation and Analysis: The collected organisms are identified, and tissues (e.g.,
muscle, liver, adipose) are dissected. Samples are analyzed for their lipid content and PCB
concentrations, typically using extraction followed by GC-MS.

» Trophic Level Determination: The trophic level of each organism is often determined by
analyzing the stable isotope ratios of nitrogen (8*°N).

e Calculation of Factors:

o Bioaccumulation Factor (BAF): The concentration of PCB 118 in an organism divided by
its concentration in the surrounding environment (e.g., water).

o Biomagnification Factor (BMF): The lipid-normalized concentration of PCB 118 in a
predator divided by the lipid-normalized concentration in its prey.

o Trophic Magnification Factor (TMF): Determined from the slope of the linear regression of
the logarithm of the lipid-normalized PCB concentration against the trophic level (31°N) for
all organisms in the food web. A TMF greater than 1 indicates biomagnification.
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Biomagnification of PCB 118 through an aquatic food web.

Metabolism in Organisms

In vertebrates, PCBs can be metabolized by the cytochrome P450 enzyme system. The rate
and products of metabolism are highly dependent on the congener's structure. For PCB 118,
metabolism can lead to the formation of hydroxylated metabolites (OH-PCBSs). These
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metabolites can sometimes be more toxic than the parent compound and may be retained in
the blood.

Conclusion

PCB 118 is a persistent, bioaccumulative, and toxic compound that poses a long-term risk to
ecosystems and human health. Its physicochemical properties facilitate its transport across the
globe and its accumulation in food webs. While natural degradation processes such as
photodegradation and microbial action do occur, they are generally slow. A thorough
understanding of the environmental fate of PCB 118 is crucial for developing effective risk
assessment and remediation strategies for contaminated sites. Continued research into the
factors influencing its persistence and toxicity is essential for protecting environmental and
public health.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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References

1. Polychlorinated Biphenyls (PCBs) in the Environment: Occupational and Exposure
Events, Effects on Human Health and Fertility - PMC [pmc.ncbi.nim.nih.gov]

e 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
o 3. s-risk.be [s-risk.be]
e 4. srd.nist.gov [srd.nist.gov]

e 5.1. EXPOSURE DATA - Polychlorinated Biphenyls and Polybrominated Biphenyls - NCBI
Bookshelf [ncbi.nim.nih.gov]

e 6. Polychlorinated biphenyl - Wikipedia [en.wikipedia.org]

e 7. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Polychlorinated
Biphenyls (PCBs) - NCBI Bookshelf [ncbi.nim.nih.gov]

» 8. Air-water Henry's law constants for PCB congeners: Experimental determination and
modeling of structure-property relationship - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b15598500?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9323099/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9323099/
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/lt_rpts/tr559.pdf
https://www.s-risk.be/documents/WAL-PCB_Somme_7_Congeneres_datasheet.pdf
https://srd.nist.gov/jpcrdreprint/1.555755.pdf
https://www.ncbi.nlm.nih.gov/books/NBK361688/
https://www.ncbi.nlm.nih.gov/books/NBK361688/
https://en.wikipedia.org/wiki/Polychlorinated_biphenyl
https://www.ncbi.nlm.nih.gov/books/NBK587422/
https://www.ncbi.nlm.nih.gov/books/NBK587422/
https://pubmed.ncbi.nlm.nih.gov/16878876/
https://pubmed.ncbi.nlm.nih.gov/16878876/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

9. Occurrence and spatial distribution of individual polychlorinated biphenyl congeners in
residential soils from East Chicago, southwest Lake Michigan - PMC [pmc.ncbi.nlm.nih.gov]

10. oehha.ca.gov [oehha.ca.gov]

11. Elimination Half-lives of Polychlorinated Biphenyl Congeners in Children - PMC
[pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]
13. pasteur.epa.gov [pasteur.epa.gov]

14. Polychlorinated biphenyls in a grassland food network: Concentrations, biomagnification,
and transmission of toxicity - PubMed [pubmed.ncbi.nim.nih.gov]

15. Bioaccumulation and Biomagnification of Polychlorinated Biphenyls and
Dichlorodiphenyltrichloroethane in Biota from Qilianyu Island, South China Sea [mdpi.com]

To cite this document: BenchChem. [The Environmental Persistence and Journey of PCB
118: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598500#environmental-fate-of-pcb-118]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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